Cas no 1187170-94-0 (3-(3,4-Dichlorobenzoyl)-4-methylpyridine)
3-(3,4-Dichlorobenzoyl)-4-methylpyridine Chemical and Physical Properties
Names and Identifiers
-
- 3-(3,4-Dichlorobenzoyl)-4-methylpyridine
- (3,4-Dichlorophenyl)(4-methylpyridin-3-yl)methanone
- BC1675900
-
- MDL: MFCD13153188
- Inchi: 1S/C13H9Cl2NO/c1-8-4-5-16-7-10(8)13(17)9-2-3-11(14)12(15)6-9/h2-7H,1H3
- InChI Key: XZLBJOLWUYDYIY-UHFFFAOYSA-N
- SMILES: ClC1=C(C=CC(=C1)C(C1C=NC=CC=1C)=O)Cl
Computed Properties
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 17
- Rotatable Bond Count: 2
- Complexity: 285
- Topological Polar Surface Area: 30
3-(3,4-Dichlorobenzoyl)-4-methylpyridine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Fluorochem | 203373-1g |
3-(3,4-Dichlorobenzoyl)-4-methylpyridine |
1187170-94-0 | 97% | 1g |
£554.00 | 2022-03-01 | |
| Fluorochem | 203373-2g |
3-(3,4-Dichlorobenzoyl)-4-methylpyridine |
1187170-94-0 | 97% | 2g |
£837.00 | 2022-03-01 | |
| Fluorochem | 203373-5g |
3-(3,4-Dichlorobenzoyl)-4-methylpyridine |
1187170-94-0 | 97% | 5g |
£1702.00 | 2022-03-01 | |
| Chemenu | CM488259-1g |
(3,4-Dichlorophenyl)(4-methylpyridin-3-yl)methanone |
1187170-94-0 | 97% | 1g |
$367 | 2022-06-14 | |
| abcr | AB363423-1 g |
3-(3,4-Dichlorobenzoyl)-4-methylpyridine; 97% |
1187170-94-0 | 1g |
€701.80 | 2022-03-02 | ||
| abcr | AB363423-2 g |
3-(3,4-Dichlorobenzoyl)-4-methylpyridine; 97% |
1187170-94-0 | 2g |
€1,043.50 | 2022-03-02 | ||
| TRC | D092800-250mg |
3-(3,4-Dichlorobenzoyl)-4-methylpyridine |
1187170-94-0 | 250mg |
$ 440.00 | 2022-06-06 | ||
| TRC | D092800-500mg |
3-(3,4-Dichlorobenzoyl)-4-methylpyridine |
1187170-94-0 | 500mg |
$ 735.00 | 2022-06-06 | ||
| abcr | AB363423-1g |
3-(3,4-Dichlorobenzoyl)-4-methylpyridine, 97%; . |
1187170-94-0 | 97% | 1g |
€954.60 | 2024-04-20 | |
| abcr | AB363423-2g |
3-(3,4-Dichlorobenzoyl)-4-methylpyridine, 97%; . |
1187170-94-0 | 97% | 2g |
€1400.00 | 2024-04-20 |
3-(3,4-Dichlorobenzoyl)-4-methylpyridine Related Literature
-
Xue-Ying Wang,Ying Pei,Min Xie,Zi-He Jin,Ya-Shi Xiao,Yang Wang,Li-Na Zhang,Yan Li,Wei-Hua Huang Lab Chip, 2015,15, 1178-1187
-
Ni-Na Sun,Fengli Qu,Xiaobing Zhang,Shufang Zhang,Jinmao You Analyst, 2015,140, 1827-1831
-
Huifang Yang,Haoran Guo,Peidong Fan,Xinpan Li,Wenlu Ren,Rui Song Nanoscale, 2020,12, 7024-7034
-
Eunhak Lim,Jiyoung Heo,Seong Keun Kim Nanoscale, 2019,11, 11369-11378
-
Mei Zhang,Jingjing Guo,Tingting Liu,Zhanyu He,Majeed Irfan,Zujin Zhao,Zhuo Zeng J. Mater. Chem. C, 2020,8, 14919-14924
Additional information on 3-(3,4-Dichlorobenzoyl)-4-methylpyridine
Introduction to 3-(3,4-Dichlorobenzoyl)-4-methylpyridine (CAS No. 1187170-94-0)
3-(3,4-Dichlorobenzoyl)-4-methylpyridine, identified by the chemical abstracts service number 1187170-94-0, is a significant compound in the realm of pharmaceutical chemistry and medicinal research. This heterocyclic derivative features a pyridine core substituted with a 3,4-dichlorobenzoyl group and a methyl group at the 4-position of the pyridine ring. The structural configuration of this molecule imparts unique electronic and steric properties, making it a valuable scaffold for the development of novel bioactive molecules.
The synthesis of 3-(3,4-Dichlorobenzoyl)-4-methylpyridine typically involves multi-step organic reactions, often starting from commercially available precursors such as 4-methylpyridine and 3,4-dichlorobenzoyl chloride. The introduction of the dichloro substituents into the benzoyl moiety enhances the electrophilicity of the aromatic ring, facilitating further functionalization and cross-coupling reactions. This reactivity has been exploited in various synthetic pathways to generate more complex derivatives with tailored pharmacological profiles.
In recent years, 3-(3,4-Dichlorobenzoyl)-4-methylpyridine has garnered attention in academic and industrial research due to its potential applications in drug discovery. The presence of both electron-withdrawing and electron-donating groups in its structure allows for modulation of its biological activity across multiple targets. For instance, derivatives of this compound have been investigated for their antimicrobial, anti-inflammatory, and anticancer properties.
One of the most compelling aspects of 3-(3,4-Dichlorobenzoyl)-4-methylpyridine is its role as a key intermediate in the synthesis of more complex molecules. Researchers have leveraged its structural features to develop novel inhibitors targeting enzymes involved in critical biological pathways. Notably, studies have explored its utility in creating small-molecule inhibitors for kinases and other enzyme families implicated in diseases such as cancer and neurodegeneration. The dichloro-substituted benzoyl group serves as an effective anchor point for further derivatization, enabling the creation of libraries of compounds with diverse pharmacological activities.
The pyridine core of 3-(3,4-Dichlorobenzoyl)-4-methylpyridine is particularly noteworthy for its interaction with biological targets. Pyridine derivatives are well-documented for their ability to bind to proteins through hydrogen bonding and hydrophobic interactions. The methyl group at the 4-position further fine-tunes these interactions by influencing the conformational flexibility of the molecule. This balance between rigidity and flexibility makes it an ideal candidate for designing molecules that can precisely fit into binding pockets of target proteins.
Recent advancements in computational chemistry have also highlighted the potential of 3-(3,4-Dichlorobenzoyl)-4-methylpyridine as a scaffold for drug design. Molecular docking studies have demonstrated its ability to interact with various therapeutic targets with high affinity. These studies have provided insights into how modifications at different positions of the molecule can enhance its binding affinity and selectivity. Such computational approaches are increasingly being integrated into drug discovery pipelines to accelerate the development of novel therapeutics.
The pharmaceutical industry has shown particular interest in 3-(3,4-Dichlorobenzoyl)-4-methylpyridine due to its versatility as a building block. Its structural motifs are reminiscent of several approved drugs, suggesting that derivatives based on this scaffold may exhibit favorable pharmacokinetic properties. Furthermore, the presence of chlorine atoms enhances lipophilicity, which is often a desirable trait for oral bioavailability.
In conclusion,3-(3,4-Dichlorobenzoyl)-4-methylpyridine (CAS No. 1187170-94-0) represents a promising compound in medicinal chemistry with diverse applications in drug development. Its unique structural features make it an excellent candidate for further derivatization to generate novel bioactive molecules targeting various diseases. As research continues to uncover new therapeutic avenues,this compound is poised to play a pivotal role in shaping future treatments.
1187170-94-0 (3-(3,4-Dichlorobenzoyl)-4-methylpyridine) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)